3-(3-tert-butylphenyl)pyrrolidine

• CAS RN: 1260872-53-4
• Molecular Formula: C14H21N
• Molecular Weight: 203.3

Description

“3-(3-tert-butylphenyl)pyrrolidine” is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields of research and industry. It is a derivative of pyrrolidine, a five-membered nitrogen heterocycle used widely by medicinal chemists to obtain compounds for the treatment of human diseases.

Synthesis Analysis

The synthesis of pyrrolidine derivatives often involves ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings. A recent literature suggests a new efficient method for the N-heterocyclization of primary amines with diols catalyzed by a Cp*Ir complex.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a pyrrolidine ring, which is a five-membered nitrogen heterocycle. The great interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring.

Chemical Reactions Analysis

Pyrrolidine derivatives have been shown to possess several important biological activities, including antioxidant, anti-inflammatory, antibacterial, antifungal, antiparasitic and anthelmintic, anticancer, anti-hyperglycemic, organ protective, and neuropharmacological activities. For example, compared with 3-S-methylpyrrolidine or an unsubstituted pyrrolidine, 3-R-methylpyrrolidine promotes a pure ERα antagonist and selective ER degrader (PA-SERD) for the treatment of breast cancer.

Scientific Research Applications

3-(3-tert-butylphenyl)pyrrolidine has been used in numerous scientific research applications, such as organic synthesis, drug discovery, and biochemistry. It has been used in the synthesis of various organic compounds, such as quinolines, indoles, and pyridines. It has also been used in the synthesis of various drugs, including anti-cancer agents and anti-inflammatory agents. In biochemistry, this compound has been used in the study of enzyme inhibition and protein-protein interactions.

Mechanism of Action

Target of Action

It is known that pyrrolidine derivatives, which include 3-(3-tert-butylphenyl)pyrrolidine, are widely used by medicinal chemists to obtain compounds for the treatment of human diseases . These compounds have been reported to have target selectivity characterized by the pyrrolidine ring and its derivatives .

Mode of Action

It is known that the pyrrolidine ring, a key component of this compound, contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3-hybridization . This suggests that the compound may interact with its targets in a way that is influenced by the spatial orientation of its substituents .

Biochemical Pathways

Pyrrolidine derivatives have been associated with a wide range of biological activities, including antimicrobial, antiviral, anticancer, anti-inflammatory, anticonvulsant, cholinesterase inhibition, and carbonic anhydrase inhibition . This suggests that the compound may affect multiple biochemical pathways.

Pharmacokinetics

The physicochemical parameters of pyrrolidine, a key component of this compound, have been compared with those of the parent aromatic pyrrole and cyclopentane . This suggests that the compound’s pharmacokinetic properties may be influenced by these parameters.

Result of Action

It is known that pyrrolidine derivatives have been associated with a wide range of biological activities . This suggests that the compound may have various molecular and cellular effects depending on its specific targets and mode of action.

Action Environment

It is known that the biological activity of pyrrolidine derivatives can be influenced by steric factors . This suggests that the compound’s action may be influenced by the spatial orientation of its substituents and the environment in which it is present.

Advantages and Limitations for Lab Experiments

3-(3-tert-butylphenyl)pyrrolidine has several advantages and limitations for lab experiments. One advantage is that it is relatively inexpensive and easy to obtain. Additionally, it is a stable compound, meaning that it is not easily degraded. However, it is also a relatively toxic compound, meaning that it must be handled with caution.

Future Directions

There are numerous potential future directions for the study of 3-(3-tert-butylphenyl)pyrrolidine. These include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug discovery and biochemistry. Additionally, further research into its synthesis methods and its stability could lead to the development of more efficient and cost-effective synthesis methods. Finally, further research into its safety and toxicity could lead to the development of safer and more effective uses of this compound.

Synthesis Methods

3-(3-tert-butylphenyl)pyrrolidine can be synthesized using a variety of methods, including the Williamson ether synthesis and the Mitsunobu reaction. In the Williamson ether synthesis, an alcohol is reacted with sodium hydride in the presence of an ether to form a sodium alkoxide. This alkoxide is then reacted with a halide to form a Williamson ether. The Mitsunobu reaction is a reversible reaction between an alcohol and a phosphine oxide, resulting in the formation of an alkoxide. The alkoxide can then be reacted with a halide to form the desired product.